Cas no 578709-04-3 (6-Methoxy-2-piperidin-4-yl-1H-benzimidazole)

6-Methoxy-2-piperidin-4-yl-1H-benzimidazole is a benzimidazole derivative featuring a methoxy substituent at the 6-position and a piperidin-4-yl group at the 2-position. This heterocyclic compound is of interest in medicinal chemistry due to its structural motif, which is often associated with biological activity, particularly in kinase inhibition and receptor modulation. Its piperidine moiety enhances solubility and bioavailability, while the methoxy group can influence electronic properties and binding affinity. The compound serves as a versatile intermediate for the synthesis of pharmacologically active molecules, making it valuable for research in drug discovery and development. Its well-defined structure allows for precise modifications to optimize target interactions.
6-Methoxy-2-piperidin-4-yl-1H-benzimidazole structure
578709-04-3 structure
Product Name:6-Methoxy-2-piperidin-4-yl-1H-benzimidazole
CAS No:578709-04-3
MF:C13H17N3O
MW:231.293582677841
CID:851585
PubChem ID:24252556
Update Time:2025-05-20

6-Methoxy-2-piperidin-4-yl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5-methoxy-2-(4-piperidinyl)-(9CI)
    • 5-METHOXY-2-(4-PIPERIDINYL)-1H-BENZIMIDAZOLE
    • 6-Methoxy-2-piperidin-4-yl-1H-benzimidazole
    • AG-A-90401
    • AG-G-04538
    • CHEMBL159312
    • CTK5A7558
    • CTK7A7747
    • 578709-04-3
    • SCHEMBL14447539
    • 6-Methoxy-2-(piperidin-4-yl)-1H-benzimidazole
    • AKOS015851654
    • ALBB-031558
    • 5-methoxy-2-(piperidin-4-yl)-1H-1,3-benzodiazole
    • SCHEMBL22639961
    • 6-Methoxy-2-(piperidin-4-yl)-1H-benzo[d]imidazole
    • DTXSID80640504
    • AKOS013400492
    • Methyl 2-(4-piperidinyl)-1H-benzimidazol-5-yl ether
    • 5-methoxy-2-piperidin-4-yl-1H-benzimidazole
    • MDL： MFCD09971881
    • Inchi： 1S/C13H17N3O/c1-17-10-2-3-11-12(8-10)16-13(15-11)9-4-6-14-7-5-9/h2-3,8-9,14H,4-7H2,1H3,(H,15,16)
    • InChI Key： BOXYYPUGLOCCOE-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC2=C(C=1)NC(C1CCNCC1)=N2

Computed Properties

  • Exact Mass: 231.13700
  • Monoisotopic Mass: 231.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 473.4±35.0 °C at 760 mmHg
  • Flash Point: 240.1±25.9 °C
  • PSA: 49.94000
  • LogP: 2.36730
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Methoxy-2-piperidin-4-yl-1H-benzimidazole Security Information

6-Methoxy-2-piperidin-4-yl-1H-benzimidazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxy-2-piperidin-4-yl-1H-benzimidazole Pricemore >>

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